Cicletanine hydrochloride
Cicletanine hydrochloride
Cicletanine Hydrochloride is the hydrochloride salt of a dihydropyridine derivative with diuretic and antihypertensive activity. Cicletanine exerts thiazide-like diuretic activity. In addition, this agent inhibits protein kinase C (PKC) and is able to reverse vasoconstriction through the inhibition of PKC-mediated inhibition of Na/K-ATPase phosphorylation.
Brand Name:
Vulcanchem
CAS No.:
82747-56-6
VCID:
VC20825983
InChI:
InChI=1S/C14H12ClNO2.ClH/c1-8-13(17)12-7-18-14(11(12)6-16-8)9-2-4-10(15)5-3-9;/h2-6,14,17H,7H2,1H3;1H
SMILES:
CC1=NC=C2C(OCC2=C1O)C3=CC=C(C=C3)Cl.Cl
Molecular Formula:
C14H13Cl2NO2
Molecular Weight:
298.2 g/mol
Cicletanine hydrochloride
CAS No.: 82747-56-6
Cat. No.: VC20825983
Molecular Formula: C14H13Cl2NO2
Molecular Weight: 298.2 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Cicletanine Hydrochloride is the hydrochloride salt of a dihydropyridine derivative with diuretic and antihypertensive activity. Cicletanine exerts thiazide-like diuretic activity. In addition, this agent inhibits protein kinase C (PKC) and is able to reverse vasoconstriction through the inhibition of PKC-mediated inhibition of Na/K-ATPase phosphorylation. |
|---|---|
| CAS No. | 82747-56-6 |
| Molecular Formula | C14H13Cl2NO2 |
| Molecular Weight | 298.2 g/mol |
| IUPAC Name | 3-(4-chlorophenyl)-6-methyl-1,3-dihydrofuro[3,4-c]pyridin-7-ol;hydrochloride |
| Standard InChI | InChI=1S/C14H12ClNO2.ClH/c1-8-13(17)12-7-18-14(11(12)6-16-8)9-2-4-10(15)5-3-9;/h2-6,14,17H,7H2,1H3;1H |
| Standard InChI Key | QLMBAIRFQQLJJX-UHFFFAOYSA-N |
| SMILES | CC1=NC=C2C(OCC2=C1O)C3=CC=C(C=C3)Cl.Cl |
| Canonical SMILES | CC1=NC=C2C(OCC2=C1O)C3=CC=C(C=C3)Cl.Cl |
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